1-ethyl-2-(2-furyl)-1H-benzimidazole

• IUPAC Name: 1-ethyl-2-(furan-2-yl)benzimidazole
• InChI: InChI=1S/C13H12N2O/c1-2-15-11-7-4-3-6-10(11)14-13(15)12-8-5-9-16-12/h3-9H,2H2,1H3
• InChI Key: CZUMUHGCBNBEGX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=CC=CC=C2N=C1C3=CC=CO3
• Molecular Formula: C13H12N2O
• Molecular Weight: 212.25 g/mol

Description

1-ethyl-2-(2-furyl)-1H-benzimidazole is a synthetic compound that has been extensively studied for its potential uses in medicinal chemistry. Also known as EFNB, it is a benzimidazole derivative that has been shown to exhibit a range of biological activities.

Mechanism of Action

The mechanism of action of 1-ethyl-2-(2-furyl)-1H-benzimidazole is not fully understood. However, it has been proposed that EFNB exerts its biological activities by modulating the activity of enzymes and signaling pathways involved in cell growth and proliferation. EFNB has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the synthesis of prostaglandins that are associated with inflammation and cancer. It has also been shown to inhibit the activity of protein kinase C (PKC), a signaling pathway involved in cell growth and proliferation.
Biochemical and Physiological Effects:
1-ethyl-2-(2-furyl)-1H-benzimidazole has been shown to exhibit a range of biochemical and physiological effects. It has been found to reduce inflammation by inhibiting the activity of COX-2 and reducing the production of prostaglandins. EFNB has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells. It has been found to inhibit the proliferation of cancer cells by modulating the activity of PKC. Additionally, EFNB has been shown to have anti-viral activity against herpes simplex virus type-1 and type-2.

Advantages and Limitations for Lab Experiments

1-ethyl-2-(2-furyl)-1H-benzimidazole has several advantages for use in lab experiments. It is a relatively stable compound that can be synthesized in high yield using simple reaction conditions. EFNB has been shown to have a range of biological activities, making it a versatile tool for studying various cellular processes. However, there are also limitations to using EFNB in lab experiments. It has been shown to exhibit cytotoxic effects at high concentrations, which can limit its use in certain applications.

Future Directions

For research on EFNB include the development of more potent and selective derivatives for use in cancer therapy, the identification of its molecular targets, and the development of antiviral agents for the treatment of herpes simplex virus infections.

Synthesis Methods

The synthesis of 1-ethyl-2-(2-furyl)-1H-benzimidazole involves the condensation of 2-aminobenzimidazole with 2-furaldehyde in the presence of ethanol and a catalytic amount of sulfuric acid. The reaction proceeds through a Schiff base intermediate and is followed by reduction of the imine to the corresponding amine. The yield of the product can be optimized by varying the reaction conditions such as solvent, temperature, and catalyst concentration.

Scientific Research Applications

1-ethyl-2-(2-furyl)-1H-benzimidazole has been the subject of numerous scientific studies due to its potential applications in medicinal chemistry. It has been shown to exhibit a range of biological activities such as anti-inflammatory, anti-cancer, and anti-viral properties. EFNB has been found to inhibit the growth of various cancer cells, including breast, lung, and prostate cancer. It has also been shown to have antiviral activity against herpes simplex virus type-1 and type-2.